4-Hydroxy-3,6-dinitro-2(1H)-quinolinone

• CAS No.: 54675-32-0
• Molecular Formula: C9H5N3O6
• Molecular Weight: 251.15 g/mol
• IUPAC Name: 4-hydroxy-3,6-dinitro-1H-quinolin-2-one
• InChI: InChI=1S/C9H5N3O6/c13-8-5-3-4(11(15)16)1-2-6(5)10-9(14)7(8)12(17)18/h1-3H,(H2,10,13,14)
• InChI Key: QGHNFWHYFACJLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=C(C(=O)N2)[N+](=O)[O-])O

Description

4-Hydroxy-3,6-dinitro-2(1H)-quinolinone is a useful research compound. Its molecular formula is C9H5N3O6 and its molecular weight is 251.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 724 mg (3.51 retool) of 3-nitro-4-hydroxy-1,2-dihydroquinolin-2-one and 401 mg (3.97 retool) of KNO3 in 4 mL of 96% H2SO4 was stirred in an ice-bath for 30 min, then 25° C. for 20 h. The solution was added into 25 mL of ice-water to give a yellow precipitate and the mixture was stirred for 1 h, filtered and washed with water, and dried to leave 602 mg (68%) of title compound as a yellow solid, mp 197°-198° C. (decomposed, lit (Buckle et al., supra) 199° -200° C.). 1H NMR (CDCl3 +DMSO-d6), 7.114 (d, 1, J=9.12), 7.980 (dd, 1, J=2.27, 9.13), 8.628 (d, 1, J=2.28), 12.13 (mb, 1).